Cas no 2758002-56-9 (2-Methyl-1-oxo-3-phenyl-decahydrocyclohepta[c]pyrrole-3a-carboxylic acid)

• Product Name: 2-Methyl-1-oxo-3-phenyl-decahydrocyclohepta[c]pyrrole-3a-carboxylic acid
• CAS No: 2758002-56-9
• MF: C₁₇H₂₁NO₃
• MW: 287.353544950485
• CID: 6159813
• PubChem ID: 165980327
• Update Time: 2025-07-23

2-Methyl-1-oxo-3-phenyl-decahydrocyclohepta[c]pyrrole-3a-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-1-oxo-3-phenyl-decahydrocyclohepta[c]pyrrole-3a-carboxylic acid
• 2758002-56-9
• EN300-37269420
• 2-Methyl-1-oxo-3-phenyl-decahydrocyclohepta[c]pyrrole-3a-carboxylic acid

• Inchi： 1S/C17H21NO3/c1-18-14(12-8-4-2-5-9-12)17(16(20)21)11-7-3-6-10-13(17)15(18)19/h2,4-5,8-9,13-14H,3,6-7,10-11H2,1H3,(H,20,21)
• InChI Key： QSAQVYDHIZBIGN-UHFFFAOYSA-N
• SMILES： O=C1C2CCCCCC2(C(=O)O)C(C2C=CC=CC=2)N1C

Computed Properties

• Exact Mass: 287.15214353g/mol
• Monoisotopic Mass: 287.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 57.6Ų

Additional information on 2-Methyl-1-oxo-3-phenyl-decahydrocyclohepta[c]pyrrole-3a-carboxylic acid

Comprehensive Overview of 2-Methyl-1-oxo-3-phenyl-decahydrocyclohepta[c]pyrrole-3a-carboxylic acid (CAS No. 2758002-56-9)

The compound 2-Methyl-1-oxo-3-phenyl-decahydrocyclohepta[c]pyrrole-3a-carboxylic acid (CAS No. 2758002-56-9) is a structurally intricate molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. Its unique cyclohepta[c]pyrrole core, combined with a carboxylic acid functional group, makes it a promising candidate for various applications, including drug discovery and biochemical studies. Researchers are particularly interested in its potential as a scaffold for novel therapeutics, given its ability to interact with biological targets in a selective manner.

In recent years, the demand for specialty chemicals like 2-Methyl-1-oxo-3-phenyl-decahydrocyclohepta[c]pyrrole-3a-carboxylic acid has surged, driven by advancements in high-throughput screening and computational drug design. This compound's structural complexity and chirality pose both challenges and opportunities for synthetic chemists. Its phenyl and methyl substituents contribute to its lipophilicity, a critical factor in drug bioavailability and membrane permeability. These attributes align with current trends in personalized medicine, where tailored molecular structures are essential for addressing unmet medical needs.

The synthetic pathways for CAS No. 2758002-56-9 often involve multi-step reactions, including cyclization and functional group transformations. Modern techniques such as flow chemistry and catalysis have been employed to optimize its production, reducing waste and improving yields. This aligns with the growing emphasis on green chemistry and sustainable synthesis in the pharmaceutical industry. Additionally, the compound's stereochemistry is a focal point for researchers exploring its enantioselective synthesis, as minor structural variations can significantly impact its biological activity.

From a biological perspective, 2-Methyl-1-oxo-3-phenyl-decahydrocyclohepta[c]pyrrole-3a-carboxylic acid has shown promise in preliminary studies targeting enzyme inhibition and receptor modulation. Its carboxylic acid moiety enables interactions with active sites of proteins, making it a valuable tool for mechanistic studies. The compound's potential applications extend to neurodegenerative diseases and metabolic disorders, areas where small molecule therapeutics are in high demand. These findings are particularly relevant given the rising prevalence of such conditions globally.

In the context of intellectual property and patent landscapes, CAS No. 2758002-56-9 has been referenced in several filings related to innovative drug formulations. Its proprietary synthesis methods and derivative compounds are often protected, reflecting its commercial value. For researchers and manufacturers, understanding the regulatory requirements and quality control measures for this compound is essential to ensure compliance with global standards such as GMP and ICH guidelines.

The growing interest in 2-Methyl-1-oxo-3-phenyl-decahydrocyclohepta[c]pyrrole-3a-carboxylic acid is also evident in academic literature, with numerous studies exploring its physicochemical properties and structure-activity relationships. Advanced analytical techniques like NMR spectroscopy and X-ray crystallography have been instrumental in elucidating its molecular conformation. These insights are crucial for designing analogs with enhanced potency and selectivity, further expanding its utility in drug development.

As the scientific community continues to investigate CAS No. 2758002-56-9, collaborations between academia and industry are expected to accelerate its translation into practical applications. The compound's versatility and therapeutic potential make it a standout in the crowded landscape of bioactive molecules. With ongoing advancements in AI-driven drug discovery and machine learning, the future holds exciting possibilities for this molecule, particularly in addressing complex disease mechanisms and improving patient outcomes.